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Compound of Interest

Compound Name: N-Bromoacetylazetidine

Cat. No.: B1341619

An In-depth Technical Whitepaper for Laboratory, Research, and Drug Development
Professionals

N-Bromoacetylazetidine is a reactive chemical intermediate of interest in pharmaceutical and
chemical synthesis. Its handling requires a thorough understanding of its hazardous properties
to ensure the safety of laboratory personnel. This technical guide provides a consolidated
overview of the safety data, handling protocols, and emergency procedures for N-
Bromoacetylazetidine, compiled from available Safety Data Sheets (SDS) and general best
practices for corrosive and lachrymatory agents.

Core Safety and Hazard Information

N-Bromoacetylazetidine is classified as a hazardous substance, primarily due to its corrosive
nature. It can cause severe skin burns, serious eye damage, and respiratory irritation.[1] It is
also identified as a lachrymator, a substance that causes tearing.[1]

Hazard Identification and Classification
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Hazard Class GHS Code Description

. . o Causes severe skin burns and
Skin Corrosion/Irritation H314
eye damage.[1]

Causes serious eye damage.

Serious Eye Damage/Irritation H318 o

Specific Target Organ Toxicity H335 May cause respiratory
(Single Exposure) irritation.[1][2][3][4]

Signal Word: Danger[1]

Hazard Pictograms:

e GHSO05: Corrosion[1]

e GHSO07: Exclamation Mark[1]

Physical and Chemical Properties

Quantitative experimental data for the physical and chemical properties of N-
Bromoacetylazetidine is limited. The following table includes available data, with some values
being predicted.

Property Value Source
CAS Number 885267-00-5 [1]I5]
Molecular Formula C5H8BrNO [11[3]
Molecular Weight 178.03 g/mol [3]
Boiling Point 257.9 £ 23.0 °C (Predicted) [5]
Density 1.672 + 0.06 g/cm? (Predicted) [5]
Appearance Not specified (likely solid)

Solubility No data available
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Toxicological Data

Specific quantitative toxicological data such as LD50 or LC50 values for N-
Bromoacetylazetidine are not readily available in the searched literature. The primary
toxicological concerns are based on its corrosive and irritant properties.

Effect Description

Not classified as acutely toxic, but is destructive

Acute Toxicity )
to tissues.[1]
Skin Corrosion/Irritation Causes severe skin burns.[1]
Serious Eye Damage/Irritation Causes serious eye damage.[1]
May cause respiratory irritation; material is
Respiratory Irritation destructive to the mucous membranes and

upper respiratory tract.[1]

Cough, shortness of breath, headache, nausea.

[1]

Symptoms of Inhalation Exposure

Germ Cell Mutagenicity Not classified.[1]

Reproductive Toxicity Not classified.[1]

Experimental Protocols and Safe Handling

Given the hazardous nature of N-Bromoacetylazetidine, strict adherence to safety protocols is
mandatory. The following procedures are based on best practices for handling corrosive and
lachrymatory chemicals.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: All work with N-Bromoacetylazetidine must be conducted in a properly
functioning chemical fume hood.[6]

o Eye Protection: Chemical safety goggles and a face shield are required.[1]
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» Hand Protection: Wear appropriate chemical-resistant gloves (e.g., disposable nitrile gloves
for incidental contact).[1][6]

» Skin and Body Protection: A lab coat or other protective clothing should be worn. In case of a
significant risk of splashing, chemical-resistant aprons and sleeves are recommended.[1][6]

o Respiratory Protection: If working outside of a fume hood (not recommended) or if ventilation
is inadequate, a NIOSH-approved respirator with appropriate cartridges for organic vapors
and acid gases should be used.[1]

Handling and Storage

o General Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust, fumes, or
vapors.[1] Wash hands thoroughly after handling.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] The
substance is noted to be moisture and light-sensitive, and should be stored under an inert
gas (e.g., argon or nitrogen).[1][5]

e Incompatible Materials: Avoid contact with strong acids, strong bases, and strong oxidizing
agents.[1]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving N-
Bromoacetylazetidine.

Exposure Protocols

The following diagram outlines the initial steps to be taken in case of personal exposure.
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Exposure Occurs

Immediately remove all contaminated clothing.
Wash skin with soap and plenty of water for at least 15 minutes.

Seek immediate medical attention.

v

Inhalation Ingestion

Eye Contact

Immediately flush eyes with plenty of water for at least 15 minutes.
Remove contact lenses if present and easy to do.

Rinse mouth with water.
Do NOT induce vomiting.

Move to fresh air immediately.
If not breathing, give artificial respiration.

Click to download full resolution via product page

Caption: First aid procedures for exposure to N-Bromoacetylazetidine.

Spill Response Protocol

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Evacuate unnecessary personnel.
Ensure adequate ventilation.

i

Wear appropriate PPE:
- Respirator
- Chemical resistant gloves
- Safety goggles and face shield
- Protective clothing

Contain the spill.
Stop the leak if it is safe to do so.

For solid spills:
Sweep or shovel into a suitable, labeled container for disposal.
Minimize dust generation.

Decontaminate the spill area.

Dispose of waste according to institutional and local regulations.

Click to download full resolution via product page

Caption: Workflow for responding to a spill of N-Bromoacetylazetidine.

Fire-Fighting Measures
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» Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or
water spray.[1]

e Hazardous Combustion Products: Thermal decomposition can produce carbon oxides,
nitrogen oxides, and hydrogen bromide.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Disposal Considerations

Dispose of N-Bromoacetylazetidine and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Contact a licensed professional
waste disposal service to dispose of this material.

This document is intended as a guide and does not replace a thorough review of the official
Safety Data Sheet (SDS) provided by the supplier and adherence to all institutional safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1341619#n-bromoacetylazetidine-safety-data-sheet-
sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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